Cas no 2228544-36-1 (1-(but-3-yn-1-yl)-2-tert-butylbenzene)

• Product Name: 1-(but-3-yn-1-yl)-2-tert-butylbenzene
• CAS No: 2228544-36-1
• MF: C₁₄H₁₈
• MW: 186.292724132538
• CID: 5974480
• PubChem ID: 165705513
• Update Time: 2025-05-21

1-(but-3-yn-1-yl)-2-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-2-tert-butylbenzene
• 2228544-36-1
• EN300-1759009

• Inchi： 1S/C14H18/c1-5-6-9-12-10-7-8-11-13(12)14(2,3)4/h1,7-8,10-11H,6,9H2,2-4H3
• InChI Key： VUWZTQCXCCPLAQ-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC=CC=1CCC#C

Computed Properties

• Exact Mass: 186.140850574g/mol
• Monoisotopic Mass: 186.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-1-yl)-2-tert-butylbenzene

1-(But-3-yn-1-yl)-2-tert-butylbenzene: A Comprehensive Overview

The compound with CAS No. 2228544-36-1, commonly referred to as 1-(but-3-yn-1-yl)-2-tert-butylbenzene, is an organic compound of significant interest in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a butynyl group and a tert-butyl substituent. The benzene ring serves as the central framework, while the butynyl group (specifically, the buta-3-yne group) and the tert-butyl group are attached at specific positions, contributing to its distinct chemical properties.

Recent studies have highlighted the potential of 1-(but-3-yn-1-yl)-2-tert-butylbenzene in various applications, particularly in the synthesis of advanced materials and pharmaceuticals. The presence of the alkynyl group (the butynyl substituent) makes this compound highly reactive under certain conditions, such as in click chemistry reactions. This reactivity is advantageous for constructing complex molecular architectures, which is a key area of focus in modern organic synthesis.

The tert-butyl group attached to the benzene ring provides steric hindrance, which can influence the compound's stability and reactivity. This steric effect is particularly useful in controlling the regioselectivity of reactions involving this compound. For instance, researchers have explored its use in directing electrophilic substitutions to specific positions on the aromatic ring, a property that is highly valuable in medicinal chemistry for designing bioactive molecules.

From a synthetic perspective, 1-(but-3-yn-1-yl)-2-tert-butylbenzene can be prepared through various routes, including Friedel-Crafts alkylation and coupling reactions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemical processes.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in solution-based reactions. The compound's stability under thermal and oxidative conditions has also been studied extensively, with findings indicating moderate stability that is sufficient for most practical applications.

One of the most promising areas of application for 1-(but-3-yn-1-yll)-2-tet-butylbenzene is in the development of functional polymers and materials. Its ability to undergo polymerization via alkyne-based mechanisms has led to its use in creating novel polymeric materials with tailored properties. For example, researchers have utilized this compound to synthesize high-performance polymers for use in electronics and optoelectronics.

Moreover, recent studies have explored the potential of this compound as a building block for drug delivery systems. The combination of its reactivity and structural versatility makes it an attractive candidate for designing drug carriers with enhanced targeting capabilities. Preliminary results from these studies suggest that derivatives of this compound could play a significant role in advancing nanomedicine technologies.

In conclusion, 1-(buta--yln--yli)-2-tet--butyll-benzene (CAS No. 2228544--36--1) is a versatile organic compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers working in organic synthesis, materials science, and pharmaceutical development. As ongoing research continues to uncover new uses for this compound, its significance within these fields is expected to grow further.